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Introduction
Supercritical fluid dyeing (SFD) utilizing carbon dioxide (scCO2) as the solvent medium

presents a sustainable and efficient alternative to conventional aqueous dyeing methods. This

technology eliminates the need for water, thereby eradicating wastewater effluent and reducing

energy consumption associated with drying textiles.[1][2][3][4] Disperse dyes, such as C.I.

Disperse Orange 30, are particularly well-suited for this process, especially for synthetic fibers

like polyester, due to their solubility in scCO2.[1] This document provides detailed application

notes and experimental protocols for the dyeing of polyester fabric with Disperse Orange 30
using supercritical CO2.

Principle of Supercritical CO2 Dyeing
The principle of supercritical CO2 dyeing lies in the unique properties of carbon dioxide above

its critical temperature (31.1 °C) and pressure (7.38 MPa). In its supercritical state, CO2

exhibits properties of both a liquid and a gas, allowing it to act as a solvent to dissolve nonpolar

dyes like Disperse Orange 30.[5] The supercritical fluid can efficiently penetrate the polymer

matrix of fibers, such as polyester, facilitating the diffusion of the dye molecules into the fiber.[5]

By manipulating temperature and pressure, the solvating power of the scCO2 and the dyeing

rate can be precisely controlled.[6][7] After the dyeing process, a simple depressurization

returns the CO2 to its gaseous state, leaving a dry, dyed textile and allowing for the collection

of residual dye and the recycling of the CO2.[4][8]
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Experimental Data
Dyeing Parameters and Color Strength
The following table summarizes typical experimental conditions and resulting color strength

(K/S values) for the supercritical CO2 dyeing of polyester with Disperse Orange 30. Higher

K/S values indicate a greater color yield.

Temperatur
e (°C)

Pressure
(MPa)

Time (min)

Dye
Concentrati
on (%
o.w.f.)*

K/S Value Reference

90 ± 2 23 ± 1 50 Not Specified 6.38 [9]

95 30 up to 60 Not Specified
Data not

specified
[6][8]

120 20 60 Not Specified
Equilibrium

reached
[9]

80 - 140 17 - 29 20 - 80 Not Specified
Good

performance
[8]

*% o.w.f. = on the weight of fabric

Colorfastness Properties
The colorfastness of polyester fabrics dyed with Disperse Orange 30 in supercritical CO2 is

generally excellent.
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Fastness Test Rating (Grade 1-5) Dyeing Conditions Reference

Washing 5 90°C, 23 MPa, 50 min [9]

Rubbing (Dry) 4-5 90°C, 23 MPa, 50 min [9]

Rubbing (Wet) 4-5 90°C, 23 MPa, 50 min [9]

Light 5-6 90°C, 23 MPa, 50 min [9]

Staining 4-5 Not Specified [10]

Experimental Protocols
Materials and Equipment

Fabric: Scoured and dried polyester (PET) fabric.

Dye: C.I. Disperse Orange 30.

Solvent: High-purity carbon dioxide (99.99%).[8]

Apparatus: A high-pressure supercritical fluid dyeing vessel equipped with temperature and

pressure controls, a stirrer, and a system for introducing and releasing CO2.

Pre-Dyeing Preparation
Fabric Scouring: The polyester fabric should be pre-cleaned (scoured) to remove any oils,

waxes, or other processing aids. This ensures uniform dye uptake.

Fabric and Dye Preparation: Accurately weigh the dry polyester fabric sample. Weigh the

required amount of Disperse Orange 30 dye (e.g., 1-5% on the weight of the fabric).[9]

Supercritical CO2 Dyeing Protocol
Loading the Vessel: Wrap the polyester fabric sample around a perforated stainless steel

holder and place it inside the high-pressure dyeing vessel. Place the weighed Disperse
Orange 30 powder at the bottom of the vessel.[3]
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Sealing and Purging: Seal the vessel securely. Purge the vessel with gaseous CO2 to

remove any air.

Heating: Heat the vessel to the desired dyeing temperature (e.g., 90-120°C).[1][9]

Pressurization: Once the target temperature is reached, introduce liquid CO2 into the vessel.

A pump is used to increase the pressure to the desired level (e.g., 20-25 MPa) to bring the

CO2 into its supercritical state.[1][9]

Dyeing Cycle: Start the stirrer to ensure proper circulation of the supercritical fluid and

dissolved dye. Maintain the set temperature and pressure for the desired dyeing duration

(e.g., 45-60 minutes).[9]

Depressurization and Rinsing: After the dyeing time has elapsed, stop the heating and

stirring. Slowly release the pressure. The CO2 will transition to a gas, and the undissolved

dye will precipitate out. The gaseous CO2 can be vented or recycled. A rinsing step can be

performed by introducing fresh supercritical CO2 at a lower pressure to remove any excess

dye from the fabric surface.[9]

Sample Removal: Once the vessel has returned to ambient pressure and temperature, open

it and remove the dyed polyester fabric. The fabric will be dry and ready for post-dyeing

analysis.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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